(3R,4S)-3-amino-4-methylhexanoic acid
Overview
Description
(3R,4S)-3-amino-4-methylhexanoic acid, also known as 3-amino-4-methylhexanoic acid, is a naturally occurring amino acid found in some animal tissues and fungi. It is an important metabolite in the synthesis of the neurotransmitter acetylcholine, and is a key component of the amino acid pool in the body. It is also known as 3-amino-4-methylhexanoic acid, or AMHA for short.
Scientific Research Applications
(3R,4S)-3-amino-4-methylhexanoic acidthylhexanoic acid has a range of scientific research applications. It is used as a substrate in biochemical studies, as a substrate in enzyme kinetics, and as a substrate in studies of protein-ligand interactions. It is also used in studies of neurotransmitter metabolism and in studies of the mechanism of action of drugs. In addition, it is used in the synthesis of compounds for drug development.
Mechanism of Action
The mechanism of action of (3R,4S)-3-amino-4-methylhexanoic acidthylhexanoic acid is not fully understood. However, it is believed to be involved in the synthesis of acetylcholine, a neurotransmitter that plays an important role in memory and learning. It is also thought to be involved in the metabolism of other neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R,4S)-3-amino-4-methylhexanoic acidthylhexanoic acid are not fully understood. However, it is believed to be involved in the synthesis of acetylcholine, and may also play a role in the metabolism of other neurotransmitters. In addition, it has been suggested that it may play a role in the regulation of energy metabolism, and may also have a role in the regulation of muscle contraction.
Advantages and Limitations for Lab Experiments
The advantages of using (3R,4S)-3-amino-4-methylhexanoic acidthylhexanoic acid in lab experiments include its availability, its low cost, and its ease of synthesis. It is also relatively stable, and can be stored for long periods of time without degradation. However, it is important to note that it is a highly reactive compound and should be handled with care.
Future Directions
The potential future directions for the study of (3R,4S)-3-amino-4-methylhexanoic acidthylhexanoic acid include further research into its role in the synthesis of acetylcholine, its involvement in the metabolism of other neurotransmitters, and its role in the regulation of energy metabolism and muscle contraction. In addition, further research into its potential therapeutic applications in neurological disorders, such as Alzheimer’s disease, is warranted. Finally, further research into its potential use as a dietary supplement or as a drug is also of interest.
properties
IUPAC Name |
(3R,4S)-3-amino-4-methylhexanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-3-5(2)6(8)4-7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t5-,6+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHEDYGILOIBOTL-NTSWFWBYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(CC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](CC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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